Cas no 1804497-10-6 (6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine)
6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine
-
- Inchi: 1S/C7H5ClF2N2O3/c1-15-3-2-4(8)11-5(7(9)10)6(3)12(13)14/h2,7H,1H3
- InChI Key: JWOFCHOEXWCCNQ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C(C(F)F)=N1)[N+](=O)[O-])OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- XLogP3: 2.3
- Topological Polar Surface Area: 67.9
6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029052202-1g |
6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine |
1804497-10-6 | 97% | 1g |
$1,490.00 | 2022-04-02 |
6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine
Research Brief on 6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine (CAS: 1804497-10-6): Recent Advances and Applications
6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine (CAS: 1804497-10-6) is a chemically modified pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique substitution pattern, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for pharmaceuticals, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of chloro, difluoromethyl, methoxy, and nitro groups on the pyridine ring imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that this compound could be efficiently functionalized to yield derivatives with potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The difluoromethyl group, in particular, was found to enhance metabolic stability and bioavailability, addressing a common challenge in kinase inhibitor development.
Another notable application of this compound was reported in the field of agrochemicals. A 2022 patent (WO2022156789) highlighted its use as a precursor for the synthesis of herbicidal agents. The nitro group at the 3-position of the pyridine ring was shown to undergo selective reduction, enabling the formation of amino derivatives with enhanced herbicidal activity. This discovery opens new avenues for the design of environmentally sustainable crop protection agents, aligning with the growing demand for green chemistry solutions in agriculture.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine. A 2023 Organic Process Research & Development article detailed a scalable, high-yield synthesis route using continuous flow technology. This method significantly reduced reaction times and improved purity compared to traditional batch processes, addressing industrial-scale production challenges. The authors emphasized the importance of controlling the nitration step to minimize byproduct formation, a critical factor for maintaining the compound's utility in downstream applications.
Ongoing research is exploring the broader pharmacological potential of this compound. Preliminary in vitro studies suggest that its derivatives may exhibit activity against neglected tropical diseases, including Chagas disease and leishmaniasis. The unique electronic properties imparted by the difluoromethyl and nitro groups appear to modulate parasite-specific enzyme inhibition, though further structure-activity relationship studies are needed to validate these findings. As the chemical biology community continues to investigate 6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine, its role as a multifunctional intermediate in drug discovery and agrochemical development is expected to expand significantly in the coming years.
1804497-10-6 (6-Chloro-2-(difluoromethyl)-4-methoxy-3-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)